[(3R)-2-oxoazepan-3-yl]azanium;chloride

• IUPAC Name: [(3R)-2-oxoazepan-3-yl]azanium;chloride
• InChI: InChI=1S/C6H12N2O.ClH/c7-5-3-1-2-4-8-6(5)9;/h5H,1-4,7H2,(H,8,9);1H/t5-;/m1./s1
• InChI Key: LWXJCGXAYXXXRU-NUBCRITNSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)[NH3+].[Cl-]
• Isomeric SMILES: C1CCNC(=O)[C@@H](C1)[NH3+].[Cl-]
• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.63 g/mol
• CAS No.: 26081-03-8

Description

[(3R)-2-oxoazepan-3-yl]azanium;chloride is a seven-membered azepane derivative featuring an oxo group at position 2 and a chiral ammonium group at position 3 (R-configuration), paired with a chloride counterion. The azepane ring provides conformational flexibility, while the oxo and ammonium groups contribute to polarity and ionic character, influencing solubility and intermolecular interactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Similarities and Differences

The compound’s closest structural analogs are azepane derivatives and other ammonium chloride salts. Key comparisons include:

2-chloro-N-(2-oxoazepan-3-yl)acetamide (CID: 2-chloroacetamide derivative)

• Structure : Shares the 2-oxoazepan-3-yl backbone but replaces the ammonium group with a chloroacetamide substituent.
• Properties: Predicted collision cross-section (CCS) values range from 138.5–146.1 Ų, indicating a compact molecular shape .

Duloxetine Hydrochloride

• Structure : Contains a thiophene-naphthalene backbone with a tertiary ammonium chloride group.
• Properties: As a serotonin-norepinephrine reuptake inhibitor (SNRI), duloxetine’s aromatic rings and ether linkages contrast with the simpler azepane core of the target compound . The ammonium group in duloxetine is part of a flexible side chain, whereas the target compound’s ammonium is integral to the ring system.

Rhodamine-123

• Structure : Xanthene-based azanium chloride with a methoxycarbonyl-phenyl group.
• Properties : Used as a P-glycoprotein (P-gp) substrate and fluorescent probe due to its lipophilic cationic nature . The rigid xanthene core differs significantly from the azepane ring but highlights the role of ammonium salts in membrane transport studies.

Pharmacological and Physicochemical Properties

Compound	Molecular Formula	Key Functional Groups	Notable Properties/Activities	Reference
[(3R)-2-oxoazepan-3-yl]azanium;chloride	C₆H₁₃ClN₂O	Azepane, 2-oxo, 3-azanium	High polarity due to ionic character	N/A
2-chloro-N-(2-oxoazepan-3-yl)acetamide	C₇H₁₁ClN₂O₂	Azepane, 2-oxo, 3-acetamide	Predicted CCS: 138.5–146.1 Ų
Duloxetine Hydrochloride	C₁₈H₂₀ClNOS	Thiophene, naphthalene, ether	SNRI activity; logP ~4.2
Rhodamine-123	C₂₂H₂₃ClN₂O₂	Xanthene, azanium	Fluorescent P-gp substrate

• Solubility : The target compound’s ionic nature likely enhances aqueous solubility compared to neutral azepane derivatives like the acetamide analog.
• Stability : Quaternary ammonium salts (e.g., benzethonium chloride ) are generally stable but may hydrolyze under extreme pH conditions.